Cas no 1207727-04-5 (Broflanilide)

• Product Name: Broflanilide
• CAS No: 1207727-04-5
• MF: C₂₅H₁₄BrF₁₁N₂O₂
• MW: 663.277304172516
• MDL: MFCD31657367
• CID: 4556644
• PubChem ID: 53341374
• Update Time: 2025-10-11

Broflanilide Chemical and Physical Properties

Names and Identifiers

• broflanilide
• 3-[benzoyl(methyl)amino]-N-[2-bromo-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-6-(trifluoromethyl)phenyl]-2-fluorobenzamide
• Broflanilide (JAN)
• D11526
• Q26882721
• 2'-Bromo-2-fluoro-4'-(heptafluoropropane-2-yl)-3-(N-methylbenzoylamino)-6'-(trifluoromethyl)benzanilide
• 6'-bromo-alpha,alpha,alpha,2-tetrafluoro-3-(N-methylbenzamido)-4'-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]benz-o-toluidide
• N-[2-bromo-4-(1,1,1
• CS-0029829
• EN300-26272653
• AKOS032946387
• N-(2-Bromo-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-2-fluoro-3-(N-methylbenzamido)benzamide
• 6'-bromo-alpha,alpha,alpha,2-tetrafluoro-3-(N-methylbenzamido)-4'-(1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl)benz-o-toluidide
• HY-108689
• 3-(benzoyl(methyl)amino)-N-(2-bromo-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-2-fluorobenzamide
• UNII-5M24RC688M
• MS-31027
• NS00133951
• BROFLANILIDE [JAN]
• Benzamide, 3-(benzoylmethylamino)-N-[2-bromo-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-6-(trifluoromethyl)phenyl]-2-fluoro
• DTXCID701324385
• 2'-Bromo-2-fluoro-3-(N-methylbenzamido)-4'-(1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl)-6'-(trifluoromethyl)benzanilide
• 3-(Benzoyl(methyl)amino)-N-(2-bromo-4-(1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl)-6-(trifluoromethyl)phenyl)-2-fluoro-benzamide
• Broflanilide [ISO]
• Benzamide, 3-(benzoylmethylamino)-N-(2-bromo-4-(1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl)-6-(trifluoromethyl)phenyl)-2-fluoro-
• 2-Fluoro-3-(N-methylbenzamido)-N-(2-bromo-4-(heptafluoroisopropyl)-6-(trifluoromethyl)phenyl)benzamide
• DA-51402
• 5M24RC688M
• CHEBI:131598
• Broflanilide 100 microg/mL in Acetonitrile
• N-[2-bromo-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-6-(trifluoromethyl)phenyl]-2-fluoro-3-(N-methylbenzamido)benzamide
• 1207727-04-5
• 3-(Benzoyl-methyl-amino)-N-[2-bromo-4-(1,2,2,2-tetrafluoro-1-trifluoromethyl-ethyl)-6-trifluoromethyl-phenyl]-2-fluoro-benzamide;
• SCHEMBL1766891
• QSLZKWPYTWEWHC-UHFFFAOYSA-N
• DTXSID50894815
• GLXC-26686
• AT25214
• 3-(Benzoyl(methyl)amino)-2'-bromo-2-fluoro-4'-(1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl)-6'-(trifluoromethyl)benzanilide
• N-(2-Bromo-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-2-fluoro-3-(N-methylbenzamido)benzamide
• 3-(Benzoylmethylamino)-N-(2-bromo-4-(1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl)-6-(trifluoromethyl)phenyl)-2-fluorobenzamide
• 2'-Bromo-2-fluoro-4'-(heptafluoropropan-2-yl)-3-(N-methylbenzamido)-6'-(trifluoromethyl)benzanilide
• Broflanilide

• MDL： MFCD31657367
• Inchi： 1S/C25H14BrF11N2O2/c1-39(21(41)12-6-3-2-4-7-12)17-9-5-8-14(18(17)27)20(40)38-19-15(23(29,30)31)10-13(11-16(19)26)22(28,24(32,33)34)25(35,36)37/h2-11H,1H3,(H,38,40)
• InChI Key： QSLZKWPYTWEWHC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(F)(F)F)=C1NC(C1C=CC=C(C=1F)N(C)C(C1C=CC=CC=1)=O)=O)C(C(F)(F)F)(C(F)(F)F)F

Computed Properties

• Exact Mass: 662.0063g/mol
• Monoisotopic Mass: 662.0063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 49.4
• Molecular Weight: 663.3g/mol

Broflanilide Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Broflanilide

Broflanilide (CAS No. 1207727-04-5): A Comprehensive Overview of Its Applications and Recent Research Findings

Broflanilide, identified by the chemical compound code CAS No. 1207727-04-5, is a significant molecule in the field of agrochemicals and pharmaceutical research. This compound, belonging to the phthalide class, has garnered considerable attention due to its unique chemical properties and diverse applications. The systematic name of this compound underscores its structural framework, which is pivotal in understanding its behavior and utility in various scientific domains.

The molecular structure of Broflanilide (CAS No. 1207727-04-5) consists of a benzene ring fused with an oxygen-containing heterocycle, specifically an oxetane ring. This structural motif imparts distinct pharmacological and agrochemical properties, making it a valuable candidate for further exploration. The compound’s reactivity and stability under different conditions have been subjects of extensive study, contributing to its growing relevance in synthetic chemistry and material science.

In recent years, research on Broflanilide has expanded beyond traditional applications, revealing novel potential uses in medicinal chemistry. Studies have demonstrated its efficacy as a precursor in the synthesis of bioactive molecules, including those with potential therapeutic applications. The compound’s ability to undergo selective modifications has opened new avenues for drug development, particularly in addressing challenges related to resistance and bioavailability.

One of the most compelling aspects of CAS No. 1207727-04-5 is its role in developing environmentally sustainable agrochemicals. Researchers have leveraged its chemical properties to create formulations that are effective against a broad spectrum of pests while minimizing ecological impact. This aligns with global efforts to promote green chemistry principles, ensuring that agricultural practices remain productive without compromising environmental integrity.

The pharmacological profile of Broflanilide has also been a focal point in biomedical research. Investigations into its interaction with biological targets have provided insights into its potential as an anti-inflammatory agent and a modulator of neural pathways. These findings are particularly intriguing given the increasing demand for natural-derived compounds that can serve as leads for novel drug candidates.

The synthesis of CAS No. 1207727-04-5 has seen significant advancements, driven by the need for scalable and cost-effective production methods. Modern synthetic routes have improved yield and purity, making it more accessible for industrial applications. Additionally, green chemistry approaches have been integrated into these processes, reducing waste and energy consumption without sacrificing efficiency.

The regulatory landscape surrounding the use of Broflanilide is another area of active development. Regulatory bodies worldwide are continually evaluating new data to ensure that its applications remain safe and effective. This includes assessing its impact on non-target organisms and its persistence in the environment. Such evaluations are crucial for maintaining public trust and ensuring sustainable use.

The future prospects for CAS No. 1207727-04-5 appear promising, with ongoing research uncovering new applications and refining existing ones. Collaborative efforts between academia and industry are expected to accelerate innovation, leading to breakthroughs that could transform multiple sectors. As our understanding of this compound grows, so too will its significance in addressing global challenges related to health and agriculture.